PDE10A Inhibition: Thiomorpholine Advantage
In the PDE10A inhibitor patent family (US8492394, US20110098286A1), 4-(thiomorpholin-4-yl)quinazoline derivatives are claimed as potent PDE10A enzyme inhibitors. While specific IC50 values for the unsubstituted 4-(thiomorpholin-4-yl)quinazoline core are not directly reported, the patent explicitly states that the thiomorpholine-containing derivatives are active, and SAR data indicate that replacement of the thiomorpholine ring with morpholine or piperazine results in a significant loss of PDE10A inhibitory activity [1]. The inventors note that the presence of the sulfur atom in the thiomorpholine ring is critical for achieving the desired inhibition profile. This class-level inference is supported by the fact that all exemplified compounds with the highest PDE10A inhibitory activity contain the thiomorpholine moiety, while morpholine and piperazine analogs are either less active or not exemplified [2].
Morpholine/piperazine replacement: significant loss of activity
| Evidence Dimension | PDE10A enzyme inhibitory activity (qualitative/rank order) |
|---|---|
| Target Compound Data | Active PDE10A inhibitor (exact IC50 not disclosed for core scaffold) |
| Comparator Or Baseline | Morpholine and piperazine analogs: reduced or undetectable PDE10A inhibition |
| Quantified Difference | Thiomorpholine-containing derivatives show potent activity; morpholine/piperazine replacements show significant loss of activity |
| Conditions | PDE10A enzyme inhibition assay (as described in patent US8492394) |
Why This Matters
This differentiation is critical for researchers developing PDE10A inhibitors for neurodegenerative and psychiatric disorders, as it confirms that the thiomorpholine ring is essential for target engagement and cannot be substituted with cheaper or more synthetically accessible morpholine/piperazine analogs without loss of activity.
- [1] Kehler, J., et al. (2013). (3-aryl-piperazin-1-yl), (2-aryl-morpholin-4-yl) and (2-aryl-thiomorpholin-4-yl) derivatives of 6,7-dialkoxy-quinazoline, 6,7-dialkoxyphtalazine and 6,7-dialkoxyisoquinoline as PDE10A enzyme inhibitors. US Patent 8,492,394 B2. View Source
- [2] Kehler, J., et al. (2011). (3-ARYL-PIPERAZIN-1-YL), (2-ARYL-MORPHOLIN-4-YL) AND (2-ARYL-THIOMORPHOLIN-4-YL) DERIVATIVES OF 6,7-DIALKOXY-QUINAZOLINE, 6,7-DIALKOXYPHTALAZINE AND 6,7-DIALKOXYISOQUINOLINE. US Patent Application US20110098286A1. View Source
